Cas no 1804797-33-8 (4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1804797-33-8
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4833114
• Update Time: 2025-06-08

4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H4F5NO3/c9-6(10)4-3(2-15)1-14-7(16)5(4)17-8(11,12)13/h1-2,6H,(H,14,16)
• InChI Key： FPCJSPLOICEVNP-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CNC(C=1OC(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 410
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on 4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde

Introduction to 4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1804797-33-8)

4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1804797-33-8) is a novel and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including a difluoromethyl group, a hydroxyl group, and a trifluoromethoxy substituent, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug molecules. This feature is particularly important in the development of drugs that require prolonged activity or reduced dosing frequency. The hydroxyl group, on the other hand, can serve as a site for further functionalization or conjugation, allowing for the creation of prodrugs or targeted drug delivery systems. The trifluoromethoxy substituent adds to the compound's lipophilicity and can influence its binding affinity to specific receptors or enzymes.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively target and inhibit cancer cell proliferation while sparing normal cells. The selective toxicity is attributed to its ability to disrupt specific signaling pathways that are often dysregulated in cancer cells.

The structural versatility of 4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde also makes it an attractive scaffold for the development of novel therapeutics. Chemists can modify the core structure by introducing various functional groups or linkers to optimize pharmacological properties such as solubility, permeability, and target specificity. This flexibility is crucial in the iterative process of drug design and optimization.

From a synthetic perspective, 4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde can be prepared using well-established methodologies in organic synthesis. One common approach involves the sequential introduction of the difluoromethyl, hydroxyl, and trifluoromethoxy groups onto a pyridine core. Recent advancements in catalytic methods have further simplified the synthesis, making it more accessible for large-scale production.

The safety profile of 4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde is another critical aspect that has been thoroughly evaluated. Toxicological studies have shown that this compound exhibits low toxicity in both in vitro and in vivo models, which is essential for its potential use as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term effects and any potential side effects.

In conclusion, 4-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1804797-33-8) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. As research continues to advance, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.